Cas no 79927-66-5 (2,3-dimethylthieno[2,3-d]pyrimidin-4(3H)-one)

• Product Name: 2,3-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
• CAS No: 79927-66-5
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 984931
• PubChem ID: 337188
• Update Time: 2025-04-20

2,3-dimethylthieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
• 2,3-dimethylthieno[2,3-d]pyrimidin-4-one
• AC1L7L75
• NSC354286
• NSC-354286
• DTXSID90320047
• 79927-66-5

• Inchi： 1S/C8H8N2OS/c1-5-9-7-6(3-4-12-7)8(11)10(5)2/h3-4H,1-2H3
• InChI Key： QJXAEGFHJPERAX-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1N=C(C)N(C)C2=O

Computed Properties

• Exact Mass: 180.03584
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• PSA: 32.67
• LogP: 1.30340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines